3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide

• IUPAC Name: 3-methyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)butanamide
• InChI: InChI=1S/C18H19N3O/c1-13(2)12-16(22)20-18-17(14-8-4-3-5-9-14)19-15-10-6-7-11-21(15)18/h3-11,13H,12H2,1-2H3,(H,20,22)
• InChI Key: IZUQEQZDCXKVHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=C(N=C2N1C=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties. This class of compounds has also been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators.

Synthesis Analysis

A common method for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. These compounds were also synthesized by using solid support catalysts such as Al2O3, and TiCl4. Other methods have included treating 2-aminopyridines with α-haloketones in polar organic solvents.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines is characterized by an imidazole ring fused with a pyridine moiety. The majority of imidazo[1,2-a]pyridine-based drugs are C-3 functionalized.

Chemical Reactions Analysis

The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. This reaction can be carried out in neutral, weak basic organic solvents at elevated temperature.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazo[1,2-a]pyridines can vary depending on the specific compound. For example, 7-Methyl-2-phenylimidazo[1,2-a]pyridine is a white solid with a melting point of 162–164 °C.

Scientific Research Applications

Chemodivergent Synthesis

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Pharmacophores

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Synthesis of Substituted Imidazo[1,2-a]Pyridin-3-yl-Acetic Acids

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Treatment of Diseases

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Removal of Cu (II) Ions

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Cytotoxic Activity

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Mechanism of Action

While the specific mechanism of action for “3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide” is not known, imidazo[1,2-a]pyridine compounds have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators.

Future Directions

The development of new methods for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids which allow to obtain the target products in one synthetic stage with high yields is an urgent task. Multicomponent reactions represent an effective tool for approaching this problem.